Cas no 2639378-95-1 (rac-ethyl (4R,4aS,7aS)-octahydrofuro3,4-bpyridine-4-carboxylate)

• Product Name: rac-ethyl (4R,4aS,7aS)-octahydrofuro3,4-bpyridine-4-carboxylate
• CAS No: 2639378-95-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5639265
• PubChem ID: 165897867
• Update Time: 2025-10-24

rac-ethyl (4R,4aS,7aS)-octahydrofuro3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783286
• 2639378-95-1
• rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate
• rac-ethyl (4R,4aS,7aS)-octahydrofuro3,4-bpyridine-4-carboxylate

• Inchi： 1S/C10H17NO3/c1-2-14-10(12)7-3-4-11-9-6-13-5-8(7)9/h7-9,11H,2-6H2,1H3/t7-,8+,9-/m1/s1
• InChI Key： NFKQXOJODZCJQJ-HRDYMLBCSA-N
• SMILES： O1C[C@@H]2[C@@H](C1)[C@H](C(=O)OCC)CCN2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-ethyl (4R,4aS,7aS)-octahydrofuro3,4-bpyridine-4-carboxylate

Introduction to rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate (CAS No. 2639378-95-1)

Rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate (CAS No. 2639378-95-1) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of octahydrofuro[3,4-b]pyridine derivatives and is characterized by its chiral centers and fused ring system. The compound's structure includes a pyridine ring fused with a furan ring, which is further substituted with an ethyl carboxylate group.

The synthesis of rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomers. Recent advancements in asymmetric synthesis have significantly improved the yield and purity of this compound, making it more accessible for research and development purposes. The compound's chiral nature makes it particularly interesting for applications in drug discovery, where enantiomeric purity is often crucial for pharmacological activity and safety.

In the pharmaceutical industry, rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate has shown promise as a lead compound for the development of novel therapeutics. Studies have indicated that this compound exhibits potent biological activities, including anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate specific biological pathways and receptors involved in inflammation and neurodegeneration. For instance, research has demonstrated that the compound can inhibit the activation of microglial cells, which are key players in neuroinflammatory processes.

Beyond its potential therapeutic applications, rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate is also of interest in materials science due to its unique physical properties. The compound's rigid structure and chiral centers make it suitable for use in the development of chiral materials and sensors. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry.

The environmental impact of rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate is another area of ongoing research. Studies have shown that the compound is biodegradable under certain conditions and does not accumulate in the environment at harmful levels. This characteristic is crucial for ensuring that any commercial applications of the compound do not pose significant environmental risks.

In conclusion, rac-ethyl (4R,4aS,7aS)-octahydrofuro[3,4-b]pyridine-4-carboxylate (CAS No. 2639378-95-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in various scientific and industrial fields.